Cas no 354582-76-6 (2-(Benzylthio)-5-nitropyrimidine-4,6-diol)
354582-76-6 structure
Product Name:2-(Benzylthio)-5-nitropyrimidine-4,6-diol
CAS No:354582-76-6
MF:C11H9N3O4S
MW:279.271860837936
CID:2139855
Update Time:2023-08-04
2-(Benzylthio)-5-nitropyrimidine-4,6-diol Chemical and Physical Properties
Names and Identifiers
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- 2-(benzylthio)-5-nitropyrimidine-4,6-diol
- JZLXPDXFQHWKND-UHFFFAOYSA-N
- 5-Nitro-2-[(phenylmethyl)thio]-4,6-pyrimidinediol
- 2-(Benzylthio)-5-nitropyrimidine-4,6-diol
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- Inchi: 1S/C11H9N3O4S/c15-9-8(14(17)18)10(16)13-11(12-9)19-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,12,13,15,16)
- InChI Key: JZLXPDXFQHWKND-UHFFFAOYSA-N
- SMILES: S(C1=NC(=C(C(N1)=O)[N+](=O)[O-])O)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 449
- XLogP3: 2.2
- Topological Polar Surface Area: 133
2-(Benzylthio)-5-nitropyrimidine-4,6-diol Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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